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Compound of Interest

Compound Name: Strontium phosphate

Cat. No.: B085154 Get Quote

Introduction

Strontium-doped calcium phosphate (Sr-CaP) scaffolds are emerging as a highly promising

class of biomaterials for bone tissue engineering.[1] Strontium, a trace element found in bone,

is recognized for its dual therapeutic effect: it simultaneously stimulates bone formation by

osteoblasts and inhibits bone resorption by osteoclasts.[2] When incorporated into

biocompatible and osteoconductive calcium phosphate ceramics, strontium enhances the

regenerative potential of the scaffold, making it an attractive candidate for treating bone

defects, particularly in challenging scenarios like osteoporosis.[3][4] These scaffolds provide a

three-dimensional framework that supports cell attachment, proliferation, and differentiation,

while the controlled release of strontium and calcium ions actively modulates cellular behavior

to promote robust bone regeneration.[5][6]

Applications

The primary application of strontium phosphate scaffolds is in the field of bone regeneration.

Their unique biological properties make them suitable for a range of clinical applications:

Treatment of Critical-Sized Bone Defects: These are defects that do not heal on their own

and require intervention. Sr-CaP scaffolds can bridge these gaps and promote new bone

ingrowth.[7]

Spinal Fusion: Used as a bone graft substitute to promote fusion between vertebrae.
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Osteoporotic Bone Repair: Strontium's anti-resorptive and anabolic effects are particularly

beneficial in patients with osteoporosis, where bone quality is compromised.[3] In animal

models of osteoporosis, strontium-containing scaffolds have been shown to significantly

enhance new bone formation.[8]

Dental and Maxillofacial Surgery: For applications such as alveolar bone regeneration and

sinus lifts.[9]

Orthopedic Implant Coatings: Coating metallic implants (e.g., titanium) with strontium-doped

calcium phosphate can improve osseointegration and implant stability.[10][11]

Physicochemical and Mechanical Properties
The performance of a scaffold is critically dependent on its physical and chemical

characteristics. Strontium substitution influences these properties, which can be tailored for

specific applications.

Data Presentation
Table 1: Physicochemical and Mechanical Properties of Strontium Phosphate Scaffolds

Property Value Source

Compressive Strength 16.1 ± 1.1 MPa [12]

Porosity 63% - >80% [13][14]

| Pore Size | ~400 µm - 600 µm |[13][15] |

Table 2: Ion Release Profile from Strontium Phosphate Scaffolds
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Ion/Parameter Value Condition Source

Strontium (Sr²⁺)
Release

4.3 - 15.1 µ g/day
per g scaffold

In vitro culture [12]

Strontium (Sr²⁺)

Concentration
1.14 - 7.24 mg/L In vitro culture media [12]

Strontium (Sr²⁺)

Concentration
0.60 mM

Simulated Body Fluid

(SBF)
[16]

Calcium (Ca²⁺)

Concentration
1.45 mM

Simulated Body Fluid

(SBF)
[16]

Silicon (Si⁴⁺)

Concentration*
2.02 mM

Simulated Body Fluid

(SBF)
[16]

Phosphate (PO₄³⁻)

Concentration
0.55 mM

Simulated Body Fluid

(SBF)
[16]

Note: Silicon is present in strontium-doped calcium silicate scaffolds, a related class of

materials.

Table 3: In Vivo New Bone Formation in a Rabbit Model

Time Point
New Bone Volume
(SCPP Scaffold)

New Bone Volume
(CPP Control)

Source

4 Weeks 14% 10% [17]

8 Weeks 27% 19% [17]

16 Weeks 45% 40% [17]

SCPP: Strontium-doped Calcium Polyphosphate; CPP: Calcium Polyphosphate

Biological Mechanisms and Signaling Pathways
Strontium ions released from the scaffold interact with bone cells, modulating key signaling

pathways that govern bone remodeling. The dual action of strontium is a key advantage,
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promoting a net gain in bone mass.[18]

The released strontium ions can activate the Calcium-Sensing Receptor (CaSR) on osteoblasts

and osteoclasts, which triggers downstream signaling cascades.[1][6] In osteoblasts, this can

lead to the activation of the Wnt/β-catenin pathway, a critical regulator of osteogenesis.[18]

Simultaneously, strontium has been shown to activate the cAMP/PKA signaling pathway, which

can promote osteogenesis and reduce oxidative stress in osteoporotic bone marrow stem cells.

[3] In osteoclasts, strontium signaling inhibits the RANKL pathway, which is essential for

osteoclast differentiation and activation, thereby reducing bone resorption.[18] Furthermore,

strontium can promote angiogenesis, the formation of new blood vessels, which is crucial for

supplying nutrients and oxygen to the regenerating tissue.[15][19]
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1. Scaffold Fabrication
(e.g., 3D Printing, Sponge Replica)

2. Physicochemical Characterization
(SEM, XRD, Compression Testing, Ion Release)

Material Validation

3. In Vitro Cell Seeding
(MSCs, Osteoblasts)

Proceed if properties are adequate

4. Biocompatibility & Functional Assays
(CCK-8, Live/Dead, ALP, Alizarin Red S)

Cell-Material Interaction

5. In Vivo Implantation
(e.g., Rat Calvarial Defect Model)

Proceed if biocompatible & functional

6. Post-Implantation Analysis
(Micro-CT, Histology, Immunohistochemistry)

Evaluation of Tissue Regeneration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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